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Compound of Interest

Compound Name: Methiomeprazine hydrochloride

Cat. No.: B089166

In-Depth Technical Guide: Methiomeprazine
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties and putative mechanisms of action of methiomeprazine hydrochloride. The
information is intended to support research and development activities in the fields of
pharmacology and medicinal chemistry.

Core Physicochemical Data

The fundamental molecular properties of methiomeprazine hydrochloride are summarized
below. This data is essential for the preparation of solutions, analytical method development,
and interpretation of experimental results.
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Property Value
Molecular Formula C19H25CIN2S2
Molecular Weight 381.0 g/mol

N,N,2-trimethyl-3-(2-methylsulfanylphenothiazin-
IUPAC Name ] ]
10-yl)propan-1-amine;hydrochloride

CAS Number 14056-64-5

Putative Mechanism of Action: Receptor
Antagonism

Methiomeprazine is a phenothiazine derivative and is anticipated to exert its pharmacological
effects primarily through the antagonism of dopamine and serotonin receptors. The primary
targets are likely the Dopamine D2 receptor and the Serotonin 2A (5-HT2A) receptor.

Dopamine D2 Receptor Signaling Pathway (Antagonism)

Dopamine D2 receptors are G protein-coupled receptors (GPCRs) that couple to Gai/o
proteins. Activation of this pathway typically leads to the inhibition of adenylyl cyclase, reducing
intracellular cyclic AMP (cCAMP) levels. Antagonism of the D2 receptor by methiomeprazine

hydrochloride would block this signaling cascade.
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Dopamine D2 Receptor Antagonism by Methiomeprazine.
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Serotonin 2A (5-HT2A) Receptor Signhaling Pathway
(Antagonism)

The 5-HT2A receptor is a GPCR that couples to Gaqg proteins. Activation of this pathway
stimulates phospholipase C (PLC), leading to the production of inositol trisphosphate (IP3) and
diacylglycerol (DAG). These second messengers, in turn, increase intracellular calcium and
activate protein kinase C (PKC). Methiomeprazine hydrochloride is expected to block this
signaling pathway.[1][2][3]
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Sample Preparation

Obtain Methiomeprazine HCI Sample

Dissolve in appropriate solvent
(e.g., Methanol, Water)

l

Grepare Standard Solutions

(for calibration curve)

Analytical Characterization

RP-HPLC UV-Vis Spectroscopy
(Purity and Quantification) (Determine Amax)

LC-MS

Mass Spectrometry
(Confirm Molecular Weight)

Data Analysis

Gnalyze Spectra and Chromatograms)

Quantify Concentration
(using calibration curve)

Report Findings
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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